1-(4-ethoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide

• IUPAC Name: 1-(4-ethoxyphenyl)-5,5-dioxo-3-[3-(trifluoromethyl)phenyl]-3a,4,6,6a-tetrahydrothieno[3,4-d]imidazol-2-one
• InChI: InChI=1S/C20H19F3N2O4S/c1-2-29-16-8-6-14(7-9-16)24-17-11-30(27,28)12-18(17)25(19(24)26)15-5-3-4-13(10-15)20(21,22)23/h3-10,17-18H,2,11-12H2,1H3
• InChI Key: ROLXUASDTQVFEP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N2C3CS(=O)(=O)CC3N(C2=O)C4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C20H19F3N2O4S
• Molecular Weight: 440.4 g/mol

Description

1-(4-ethoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide is a useful research compound. Its molecular formula is C20H19F3N2O4S and its molecular weight is 440.44. The purity is usually 95%.
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Scientific Research Applications

Molecular and Structural Analysis

Research into compounds structurally related to 1-(4-ethoxyphenyl)-3-(3-(trifluoromethyl)phenyl)tetrahydro-1H-thieno[3,4-d]imidazol-2(3H)-one 5,5-dioxide has focused on their molecular and structural characteristics. These studies have often aimed at understanding the physical and chemical properties that influence their behavior in various environments. For instance, the molecular and crystal structures of 1-(2-methoxyphenyl)-1,4-dihydro-5H-tetrazole-5-thione and its complex with cadmium(II) have been analyzed, revealing nonplanar thione configurations and the formation of centrosymmetric dimers through hydrogen bonds (Askerov et al., 2019).

Synthesis and Chemical Properties

Another area of research has been the synthesis and exploration of the chemical properties of similar compounds. Studies have demonstrated various methods for synthesizing derivatives and analyzing their potential applications based on their chemical behavior. For example, reactions of 3-phenyl-3-aminoquinoline-2,4-diones with isothiocyanates have led to the discovery of novel compounds with unique structural properties and potential applications in material science and chemistry (Klásek et al., 2010).

Luminescence and Photochromic Properties

The luminescence and photochromic properties of structurally related compounds have also been extensively studied. Research has focused on understanding how substituent groups and coordination with metals like iridium can influence their luminescent and photochromic behaviors. These studies have implications for the development of new materials for optical and electronic applications. An example includes the investigation into heteroleptic Ir(III) complexes based on 2-(2,4-difluorophenyl)-pyridine and bisthienylethene, revealing significant insights into their structural, luminescent, and photochromic properties (Cao et al., 2015).